Cas no 1000343-99-6 (6-(Benzyloxy)-7-methyl-1H-indole)

• Product Name: 6-(Benzyloxy)-7-methyl-1H-indole
• CAS No: 1000343-99-6
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 2092712
• PubChem ID: 24729286
• Update Time: 2025-05-24

6-(Benzyloxy)-7-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)-7-methyl-1H-indole
• 1H-Indole, 7-Methyl-6-(phenylMethoxy)-
• AKOS024463836
• 1000343-99-6
• 7-methyl-6-phenylmethoxy-1H-indole
• DA-16596

• MDL： MFCD09027027
• Inchi： 1S/C16H15NO/c1-12-15(8-7-14-9-10-17-16(12)14)18-11-13-5-3-2-4-6-13/h2-10,17H,11H2,1H3
• InChI Key： BRAUHJYZJVSEKR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C2C=CNC2=C1C

Computed Properties

• Exact Mass: 237.115364102g/mol
• Monoisotopic Mass: 237.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-(Benzyloxy)-7-methyl-1H-indole

6-(Benzyloxy)-7-methyl-1H-indole: A Comprehensive Overview

6-(Benzyloxy)-7-methyl-1H-indole is a structurally unique organic compound with the CAS number 1000343-99-6. This compound belongs to the class of indole derivatives, which are widely studied in various fields of chemistry, biology, and pharmacology due to their versatile properties and potential applications. The molecule consists of an indole ring system substituted with a benzyloxy group at the 6-position and a methyl group at the 7-position, making it a valuable compound for both academic research and industrial applications.

The synthesis of 6-(Benzyloxy)-7-methyl-1H-indole involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its availability for research purposes. The compound's structure is particularly interesting due to the presence of both electron-donating and electron-withdrawing groups, which influence its electronic properties and reactivity.

One of the most promising areas of research involving 6-(Benzyloxy)-7-methyl-1H-indole is its application in drug discovery. Indole derivatives are known for their ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs), kinases, and ion channels. Recent studies have demonstrated that 6-(Benzyloxy)-7-methyl-1H-indole exhibits potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has shown promising results in modulating neurodegenerative diseases by targeting specific pathways involved in amyloid-beta aggregation.

Beyond pharmacology, 6-(Benzyloxy)-7-methyl-1H-indole has also gained attention in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in organic electronics. Researchers have explored its application as a building block for constructing π-conjugated systems, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent breakthroughs in this field have highlighted the compound's ability to enhance device efficiency by optimizing charge transport properties.

In terms of environmental applications, 6-(Benzyloxy)-7-methyl-1H-indole has been investigated for its role in catalytic processes. Its ability to act as a ligand in metal-catalyzed reactions has been leveraged to develop more sustainable chemical transformations. For instance, recent studies have demonstrated its effectiveness in facilitating asymmetric hydrogenation reactions under mild conditions, offering a greener alternative to traditional catalysts.

The versatility of 6-(Benzyloxy)-7-methyl-1H-indole extends to its use as a precursor for synthesizing more complex molecules. Its modular structure allows chemists to easily introduce additional functional groups or modify existing ones to tailor properties for specific applications. This modularity has been exploited in the development of bioactive molecules with improved pharmacokinetic profiles.

From an analytical standpoint, the characterization of 6-(Benzyloxy)-7-methyl-1H-indole has benefited from advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards for both research and industrial use.

In conclusion, 6-(Benzyloxy)-7-methyl-1H-indole is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in future innovations within chemistry and related fields.